Cas no 1805488-31-6 (3-Chloromethyl-5-cyano-2-mercaptobenzoic acid)

• Product Name: 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid
• CAS No: 1805488-31-6
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4961061
• Update Time: 2025-05-23

3-Chloromethyl-5-cyano-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid

• Inchi： 1S/C9H6ClNO2S/c10-3-6-1-5(4-11)2-7(8(6)14)9(12)13/h1-2,14H,3H2,(H,12,13)
• InChI Key： SUANMRPHOHAMCB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C(=O)O)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1

Additional information on 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid

Recent Advances in the Application of 3-Chloromethyl-5-cyano-2-mercaptobenzoic Acid (CAS: 1805488-31-6) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid (CAS: 1805488-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic derivative, characterized by the presence of a chloro-methyl group, a cyano group, and a mercapto-benzoic acid moiety, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid as a key intermediate in the synthesis of potent cysteine protease inhibitors. The researchers utilized its reactive chloro-methyl group for selective alkylation of thiol-containing enzyme active sites, while the cyano and carboxyl groups provided additional binding interactions. This approach led to the development of nanomolar-range inhibitors with potential applications in treating parasitic infections and inflammatory diseases.

In parallel research, scientists have investigated the compound's role in bioconjugation chemistry. The mercaptobenzoic acid moiety allows for efficient thiol-disulfide exchange reactions, making it particularly useful for protein modification and antibody-drug conjugate (ADC) development. A recent Nature Biotechnology paper highlighted its application in creating stable, site-specific ADCs with improved pharmacokinetic properties compared to traditional conjugation methods.

The compound's crystal structure and physicochemical properties were extensively characterized in a 2024 Acta Crystallographica study, providing crucial insights for rational drug design. Researchers determined that the planar aromatic system with electron-withdrawing groups creates a unique electronic environment that facilitates nucleophilic substitution reactions at the chloromethyl position while maintaining stability under physiological conditions.

Emerging applications in materials science have also been reported, where 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid serves as a monomer for constructing functional polymers with stimuli-responsive properties. These materials show promise for controlled drug delivery systems, particularly in oncology applications where pH-sensitive release is desired.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies indicate that derivatives of this compound exhibit favorable metabolic stability and limited off-target effects when properly modified. However, researchers caution that the reactive chloromethyl group requires careful consideration in lead optimization to avoid potential toxicity issues.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering its use in novel synthetic methodologies and therapeutic applications. Its commercial availability from major chemical suppliers has increased significantly, reflecting the rising demand from both academic and industrial research laboratories.

Future research directions are likely to focus on expanding the compound's utility in fragment-based drug discovery and as a warhead in covalent inhibitor design. The unique combination of reactivity and stability positions 3-Chloromethyl-5-cyano-2-mercaptobenzoic acid as a versatile tool for addressing challenging targets in drug development, particularly in the areas of undruggable proteins and antibiotic resistance.